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An In-depth Technical Guide to Diallyldimethylammonium Chloride (DADMAC)

Abstract
Diallyldimethylammonium chloride, commonly abbreviated as DADMAC, is a quaternary

ammonium salt utilized primarily as a cationic monomer in polymer synthesis.[1][2] Its

homopolymer, Poly(diallyldimethylammonium chloride) or Poly(DADMAC), is a high charge

density cationic polyelectrolyte with extensive applications across various industries, most

notably in water treatment as a coagulant and flocculant.[3][4] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

polymerization of DADMAC. It further details key experimental protocols, toxicological data,

and the mechanisms of action for its polymeric form, tailored for researchers, scientists, and

professionals in drug development and applied chemistry.

Chemical Identity and Structure
DADMAC is a quaternary ammonium compound with the molecular formula C₈H₁₆ClN.[5] The

structure features a central nitrogen atom covalently bonded to two methyl groups and two allyl

(prop-2-enyl) groups, conferring a permanent positive charge.[5] This cationic charge is

balanced by a chloride counterion. The presence of two allyl groups makes the molecule highly

reactive and capable of undergoing free-radical polymerization.

Caption: Chemical structure of Diallyldimethylammonium chloride (DADMAC).
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Table 1: Chemical Identifiers and Properties
Identifier/Property Value Reference(s)

IUPAC Name
dimethyl-bis(prop-2-

enyl)azanium chloride
[6]

CAS Number 7398-69-8 [6]

Molecular Formula C₈H₁₆ClN [5][6]

Molecular Weight 161.67 g/mol [6][7]

Synonyms

DADMAC,

Dimethyldiallylammonium

chloride

[6][7]

Physicochemical Properties
DADMAC is typically supplied as a solid or a clear, colorless to pale yellow aqueous solution.[1]

It is a water-soluble, non-flammable, and non-explosive compound that is stable at room

temperature.[7] Its high charge density and solubility are key to its function as a monomer for

producing water-soluble cationic polymers.[7]

Table 2: Physicochemical Data for
Diallyldimethylammonium Chloride
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Property Value Reference(s)

Appearance
White to pale yellow powder or

colorless to pale yellow liquid
[1][8]

Melting Point 140 - 148 °C [8]

Boiling Point 118 °C at 101.325 kPa [9]

Density 1.04 g/cm³

Solubility Miscible in water [6]

Vapor Pressure 0.00000353 mmHg [6]

LogP (log Kow) -2.49 (Estimated) [6]

Autoignition Temp. >200 °C [6]

Synthesis and Polymerization
Synthesis of DADMAC Monomer
The industrial synthesis of DADMAC is a two-step process.[5]

Alkylation: Dimethylamine is reacted with allyl chloride to form the intermediate, allyl

dimethylamine. This step requires careful control of temperature and pressure.[5][6]

Quaternization: The allyl dimethylamine intermediate is then reacted with a second

equivalent of allyl chloride. This step converts the tertiary amine into the permanently

charged quaternary ammonium salt, DADMAC.[5][6]
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Synthesis of DADMAC Monomer

Step 1: Alkylation

Step 2: Quaternization

Dimethylamine

Allyl Dimethylamine
(Intermediate)

 Controlled Temp.
& Pressure 

Allyl Chloride

 Controlled Temp.
& Pressure 

Allyl Chloride

Diallyldimethylammonium
Chloride (DADMAC)

 Converts to
Quaternary Salt 

 Converts to
Quaternary Salt 

Free-Radical Polymerization of DADMAC

DADMAC Monomer
(Aqueous Solution)

Cyclopolymerization

Free-Radical Initiator
(e.g., Ammonium Persulfate)

Initiates
Reaction

Poly(DADMAC)
(Favored Pyrrolidine Structure)

Chain Growth

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Poly(DADMAC) as a Flocculant

Water with Negatively
Charged Colloidal Particles (-)

Add Poly(DADMAC)
Cationic Polymer (+)

Step 1: Charge Neutralization
Polymer adsorbs on particles,
neutralizing surface charge.

Step 2: Bridging & Flocculation
Polymer chains bridge destabilized

particles, forming microflocs.

Step 3: Aggregation
Microflocs aggregate into

larger, settleable flocs.

Clear Water + Settled Sludge
(Flocs removed by sedimentation/filtration)
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Workflow for DADMAC Quantification in Water

Water Sample
(e.g., Drinking Water)

Direct Injection
(No Sample Prep)

Prepare Calibration Standards
(DADMAC in Pure Water)

LC Separation
(C18 Column, Ion-Pair Reagent)

MS Detection
(ESI+, Selected Ion Monitoring)

Data Acquisition
(Peak Area)

Generate Calibration Curve
from Standards

Quantify DADMAC
in Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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